Cas no 151151-29-0 (H-His-Lys-OH·HBr)

• Product Name: H-His-Lys-OH·HBr
• CAS No: 151151-29-0
• MF: C₁₂H₂₂BrN₅O₃
• MW: 364.238781452179
• MDL: MFCD00237986
• CID: 99664
• PubChem ID: 90470200
• Update Time: 2025-06-28

H-His-Lys-OH·HBr Chemical and Physical Properties

Names and Identifiers

• L-Lysine, L-histidyl-,hydrobromide (1:1)
• H-His-Lys-OH
• H-His-Lys-OH · HBr
• HIS-LYS HYDROBROMIDE
• His-Lys-hydrobromide salt
• H-His-Lys-OH . HBr
• H-His-Lys-Oh Hbr
• D81941
• H-His-Lys-OH-HBr
• H-HIS-LYS-OHHBR
• 151151-29-0
• (2S)-6-amino-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]hexanoic acid;hydrobromide
• H-His-Lys-OH.HBr
• L-Histidyl-L-lysine hydrobromide
• MFCD00237986
• BS-49327
• (S)-6-Amino-2-((S)-2-amino-3-(1H-imidazol-4-yl)Propanamido)hexanoic acid hydrobromide
• H-His-Lys-OH·HBr

• MDL： MFCD00237986
• Inchi： 1S/C12H21N5O3.BrH/c13-4-2-1-3-10(12(19)20)17-11(18)9(14)5-8-6-15-7-16-8;/h6-7,9-10H,1-5,13-14H2,(H,15,16)(H,17,18)(H,19,20);1H/t9-,10-;/m0./s1
• InChI Key： WSMPABBFCFUXFV-IYPAPVHQSA-N
• SMILES： Br.O=C([C@H](CC1=CN=CN1)N)N[C@H](C(=O)O)CCCCN

Computed Properties

• Exact Mass: 363.09060g/mol
• Monoisotopic Mass: 363.09060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-His-Lys-OH·HBr

Comprehensive Overview of H-His-Lys-OH·HBr (CAS No. 151151-29-0): Properties, Applications, and Research Insights

The dipeptide compound H-His-Lys-OH·HBr (CAS No. 151151-29-0) has garnered significant attention in biochemical and pharmaceutical research due to its unique structural and functional properties. This article delves into the molecular characteristics, synthesis methods, and potential applications of this compound, while addressing frequently searched queries such as "H-His-Lys-OH·HBr solubility" and "CAS 151151-29-0 uses." Its role in peptide-based drug development and biocompatibility studies aligns with current trends in precision medicine and biomaterial innovation.

Chemically, H-His-Lys-OH·HBr consists of L-histidine and L-lysine linked by a peptide bond, with a hydrobromide salt form enhancing its stability. The presence of imidazole (from histidine) and ε-amino (from lysine) groups enables pH-dependent reactivity, making it valuable for buffering systems and enzyme-mimetic studies. Researchers often explore "H-His-Lys-OH·HBr molecular weight" (approximately 351.2 g/mol) and "151151-29-0 purity analysis" for quality control in synthetic protocols.

In biomedical applications, this dipeptide is investigated for its potential in wound healing and antimicrobial peptides (AMPs), topics trending in PubMed and Google Scholar searches. Its cationic nature (due to lysine) may interact with microbial membranes, while histidine's metal-chelating ability supports oxidative stress modulation. Recent studies highlight its compatibility with "peptide hydrogels"—a hot topic in 3D bioprinting and regenerative medicine.

Synthetic routes to CAS 151151-29-0 typically involve solid-phase peptide synthesis (SPPS) or solution-phase methods, with "H-His-Lys-OH·HBr HPLC purification" being a critical step. Analytical techniques like mass spectrometry and NMR ensure structural verification, addressing common queries such as "how to characterize H-His-Lys-OH·HBr." The compound’s hygroscopic nature necessitates storage under anhydrous conditions, a practical consideration for laboratories.

From a commercial perspective, H-His-Lys-OH·HBr is supplied by specialized biochemical vendors, with pricing influenced by scale and purity (e.g., >95% vs. >98%). Users frequently search for "CAS 151151-29-0 suppliers" and "bulk dipeptide availability," reflecting demand in academic and industrial R&D. Its non-toxic profile (based on preliminary cytotoxicity assays) supports exploratory use in cosmetics and nutraceuticals, aligning with the "clean label" movement.

Future research directions may explore H-His-Lys-OH·HBr in drug delivery systems, leveraging its amphipathic properties for encapsulation. Cross-disciplinary interest in "bioactive peptides" and "sustainable biomaterials" positions this compound as a versatile candidate for next-generation therapeutics. Continuous optimization of synthesis protocols will further reduce costs, addressing scalability challenges noted in current literature.